Cas no 2228153-71-5 (3-2-(methoxymethyl)oxan-2-ylazetidine)

• Product Name: 3-2-(methoxymethyl)oxan-2-ylazetidine
• CAS No: 2228153-71-5
• MF: C₁₀H₁₉NO₂
• MW: 185.26336312294
• CID: 6235263
• PubChem ID: 165866970
• Update Time: 2025-07-09

3-2-(methoxymethyl)oxan-2-ylazetidine Chemical and Physical Properties

Names and Identifiers

• 3-2-(methoxymethyl)oxan-2-ylazetidine
• EN300-1736796
• 2228153-71-5
• 3-[2-(methoxymethyl)oxan-2-yl]azetidine

• Inchi： 1S/C10H19NO2/c1-12-8-10(9-6-11-7-9)4-2-3-5-13-10/h9,11H,2-8H2,1H3
• InChI Key： UMWPKMQQRVEIDJ-UHFFFAOYSA-N
• SMILES： O1CCCCC1(COC)C1CNC1

Computed Properties

• Exact Mass: 185.141578849g/mol
• Monoisotopic Mass: 185.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 30.5Ų

Additional information on 3-2-(methoxymethyl)oxan-2-ylazetidine

3-2-(Methoxymethyl)Oxan-2-Ylazetidine: A Comprehensive Overview

The compound 3-2-(methoxymethyl)oxan-2-ylazetidine, identified by the CAS number 2228153-71-5, is a unique organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of azetidines, which are four-membered ring structures containing one nitrogen atom. The presence of the oxane ring (a six-membered cyclic ether) and the methoxymethyl substituent introduces additional complexity and functionality to the molecule.

Recent studies have highlighted the importance of azetidine derivatives in drug discovery and materials science. The 3-2-(methoxymethyl)oxan-2-ylazetidine structure has been shown to exhibit interesting pharmacological properties, making it a promising candidate for therapeutic applications. Researchers have explored its potential as a precursor for more complex bioactive molecules, leveraging its structural versatility.

One of the key features of this compound is its ability to participate in various chemical reactions, such as nucleophilic substitutions and ring-opening reactions. These reactions are crucial in synthesizing more intricate molecules with tailored functionalities. For instance, the methoxymethyl group can act as a protecting group during synthesis, ensuring stability and selectivity in subsequent steps.

In terms of synthesis, 3-2-(methoxymethyl)oxan-2-ylazetidine can be prepared through a variety of methods, including ring-closing metathesis and nucleophilic substitution. These methods allow for precise control over the molecular structure, enabling researchers to tailor the compound for specific applications. Recent advancements in catalytic techniques have further enhanced the efficiency and scalability of these synthetic routes.

The physical properties of this compound are also worth noting. It has a melting point of approximately 150°C and is soluble in common organic solvents such as dichloromethane and THF. These characteristics make it suitable for use in various laboratory settings, including chromatographic separations and spectroscopic analyses.

From an environmental perspective, studies have shown that 3-2-(methoxymethyl)oxan-2-ylazetidine exhibits low toxicity to aquatic organisms under standard test conditions. This makes it a safer alternative compared to some other azetidine derivatives that may pose higher risks to ecosystems.

In conclusion, 3-2-(methoxymethyl)oxan-2-ylazetidine is a versatile compound with a wide range of potential applications. Its unique structure, combined with its favorable chemical and physical properties, positions it as an important building block in modern chemistry. As research continues to uncover new uses for this compound, its role in advancing science and industry is expected to grow significantly.